Cas no 921199-64-6 (Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-)

Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)- structure
921199-64-6 structure
Product Name:Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-
CAS No:921199-64-6
MF:C15H26O4
MW:270.364545345306
CID:745482
PubChem ID:71422426
Update Time:2025-04-19

Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-
    • tert-butyl (3R)-2-acetyl-3-(2-oxoethyl)heptanoate
    • DTXSID40841454
    • 921199-64-6
    • Inchi: 1S/C15H26O4/c1-6-7-8-12(9-10-16)13(11(2)17)14(18)19-15(3,4)5/h10,12-13H,6-9H2,1-5H3/t12-,13?/m1/s1
    • InChI Key: BBSNYJVTWPGYHX-PZORYLMUSA-N
    • SMILES: O(C(C)(C)C)C(C(C(C)=O)[C@@H](CC=O)CCCC)=O

Computed Properties

  • Exact Mass: 270.18310931g/mol
  • Monoisotopic Mass: 270.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60.4Ų
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